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Introduction

Polythiazyl, also known as poly(sulfur nitride) or (SN)x, is a unique inorganic polymer
composed of alternating sulfur and nitrogen atoms. First synthesized in the early 20th century,
it gained significant attention for being the first discovered electrically conductive inorganic
polymer and a superconductor at very low temperatures (below 0.26 K).[1][2] Its metallic
golden or bronze-colored, fibrous crystalline structure exhibits highly anisotropic electrical
properties, being conductive along the polymer chains and insulating perpendicular to them.[1]
This document provides detailed application notes and experimental protocols for the synthesis
of polythiazyl from the polymerization of disulfur dinitride (SzNz), a process that requires
careful handling of potentially explosive precursor materials.

Physicochemical Properties of Precursors and
Product

A summary of the key physicochemical properties of tetrasulfur tetranitride (SaNa), disulfur
dinitride (Sz2Nz), and polythiazyl ((SN)x) is provided below.
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Tetrasulfur

Disulfur Dinitride

Propert Polythiazyl ((SN)x
S Tetranitride (SaNa)  (S2N2) ythiazyl ((SN)x)
Formula SaNa S2N:2 (SN)x
Golden or bronze-
Vivid orange, opaque Colorless, volatile colored crystalline
Appearance o _
crystals[3] crystals[4] solid with metallic
lustre[1]
] ] 187 °C (with Unstable, polymerizes = Decomposes above
Melting Point N )
decomposition)[3] at room temperature 240 °C (explosively)[1]
Crystal System Monoclinic Monoclinic Monoclinic (Form 1)
Space Group P21/n P2i/c P2i/c
S-N: 1.651 A, 1.657 S-N: 1.59 pm, 1.63
Key Bond Lengths S-N: ~1.62 A[5]

Al6]

pm[1]

Key Bond Angles

N-S-N: ~105°, S-N-S:

~113°

N-S-N: 89.6°, S-N-S:
90.4°[6]

N-S-N: 106°, S-N-S:
120°[1]

Superconducting T_c_

Not applicable

Not applicable

~0.26 K[1][2]

Hazards

Explosive (shock and

friction sensitive)[3]

Explosive (can

detonate above 30 °C)

[7]

Explosive on impact
or heating above 240
°C[1]

Experimental Protocols

The synthesis of polythiazyl is a multi-step process that begins with the synthesis of the

precursor, tetrasulfur tetranitride (SaNa), followed by its conversion to disulfur dinitride (SzNz2),

and finally the solid-state polymerization of S2N2 to (SN)x.

Protocol 1: Synthesis of Tetrasulfur Tetranitride (SaNa)

This protocol is based on the reaction of disulfur dichloride with ammonia in an inert solvent.

Materials:
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Disulfur dichloride (S2Cl2)

Ammonia (NHs) gas

Carbon tetrachloride (CCla), dried

Dioxane

Benzene

Equipment:

e Three-neck round-bottom flask

e Gas inlet tube

e Stirrer

o Reflux condenser

e Heating mantle

 Extraction apparatus

e Sublimation apparatus

Procedure:

Set up a three-neck flask with a gas inlet tube, a mechanical stirrer, and a reflux condenser.
 In the flask, prepare a solution of disulfur dichloride in dried carbon tetrachloride.

» Bubble a steady stream of ammonia gas through the solution while stirring vigorously. The
reaction is exothermic; maintain the temperature of the reaction mixture.

» After the reaction is complete, a solid precipitate will have formed. Filter the solid product.

e The crude product is a mixture containing SaNa. Extract the SaNa4 from the solid mixture using
dioxane.
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o Evaporate the dioxane to obtain crude SaNa.

o For further purification, dissolve the crude product in hot benzene and allow it to recrystallize
upon cooling to yield orange-red needles of SaNa.

o Final purification can be achieved by sublimation under high vacuum at approximately 100
°C.

Safety Precautions:

Tetrasulfur tetranitride is a shock-sensitive explosive. Handle with extreme care. Avoid
grinding or subjecting the material to friction or impact.[3][8]

o Work in a well-ventilated fume hood.

» Use appropriate personal protective equipment (PPE), including safety glasses, lab coat,
and gloves.

o Disulfur dichloride and carbon tetrachloride are toxic and should be handled with care.

Protocol 2: Synthesis of Disulfur Dinitride (Sz2N2) and
Polymerization to Polythiazyl ((SN)x)

This protocol involves the thermal cracking of SaNa4 over a silver wool catalyst to form SzNz,
which is then polymerized.

Materials:

 Purified tetrasulfur tetranitride (SaNa)
 Silver wool

Equipment:

e High-vacuum line (<10~ torr)

e Quartz reaction tube
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e Tube furnace

e Cold finger (liquid nitrogen)

o Glassware for sublimation and polymerization
Procedure:

Part A: Synthesis of Disulfur Dinitride (S2N2)

o Assemble the reaction apparatus in a high-vacuum line. The setup consists of a sample tube
containing SaNas, a quartz tube packed with silver wool situated in a tube furnace, and a cold
finger cooled with liquid nitrogen.

» Place a sample of purified SaNa in the initial sample tube.
e Evacuate the entire system to a pressure of less than 104 torr.
o Heat the silver wool in the quartz tube to approximately 250-300 °C.[1]

o Gently heat the SaN4 sample to induce sublimation. The SaNa4 vapor will pass through the hot
silver wool.

o The SaNa is catalytically cracked to Sz2N2. The gaseous Sz2N2 will sublime and deposit as
colorless crystals on the liquid nitrogen-cooled cold finger.

Part B: Solid-State Polymerization to Polythiazyl ((SN)x)

e Once a sufficient amount of S2N2 has been collected, stop the sublimation of SaN4 and
isolate the cold finger from the reaction setup.

» Allow the cold finger to slowly warm to room temperature. The colorless SzNz crystals will
undergo spontaneous solid-state polymerization.

o During polymerization, the crystals will first turn a dark blue-black color and eventually
transform into lustrous golden or bronze-colored crystals of (SN)x.

e The polymerization process is slow and can take several days at room temperature.[9]
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e To ensure complete polymerization, the (SN)x crystals can be gently heated to around 75 °C
under vacuum to remove any unreacted SzN2.[9]

Safety Precautions:

o Both SaN4 and SzN:2 are highly explosive. Sz2Nz is particularly unstable and can detonate
when heated above 30°C or subjected to shock.[7]

 All operations should be conducted behind a blast shield in a fume hood.
o Use small quantities of starting material.
e Avoid any rapid changes in temperature or pressure.

e The apparatus should be designed to handle potential explosions.

Visualized Experimental Workflow and Structural
Relationships

The following diagrams illustrate the experimental workflow for the synthesis of polythiazyl and
the structural relationship between the precursor and the final polymer.

Synthesis of (SN)x

Thermal Cracking over Ag Wool (250-300°C, vacuum) S2N:z (on cold finger) Solid-State Polymerization (Room Temp) Polythiazyl (SN)x

Synthesis of SaNa

Crude SaNa

Purified SaNa

Reaction in CCla Recrystallization & Sublimation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Polymerization
of Disulfur Dinitride to Polythiazyl]. BenchChem, [2025]. [Online PDF]. Available at:
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polythiazyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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